Cas no 2138396-50-4 (1-5-(bromomethyl)imidazo2,1-b1,3thiazol-6-yl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-5-(bromomethyl)imidazo2,1-b1,3thiazol-6-yl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2138396-50-4
• MF: C₁₀H₉BrN₄O₂S₂
• MW: 361.238057851791
• CID: 5603078
• PubChem ID: 165954239
• Update Time: 2025-07-17

1-5-(bromomethyl)imidazo2,1-b1,3thiazol-6-yl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[5-(bromomethyl)imidazo[2,1-b][1,3]thiazol-6-yl]-4-methanesulfonyl-1H-pyrazole
• EN300-1115345
• 2138396-50-4
• 1-5-(bromomethyl)imidazo2,1-b1,3thiazol-6-yl-4-methanesulfonyl-1H-pyrazole

• Inchi： 1S/C10H9BrN4O2S2/c1-19(16,17)7-5-12-15(6-7)9-8(4-11)14-2-3-18-10(14)13-9/h2-3,5-6H,4H2,1H3
• InChI Key： LZZSMTQJSMGBGY-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C2N1C=CS2)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 359.93503g/mol
• Monoisotopic Mass: 359.93503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Additional information on 1-5-(bromomethyl)imidazo2,1-b1,3thiazol-6-yl-4-methanesulfonyl-1H-pyrazole

Recent Advances in the Study of 1-5-(bromomethyl)imidazo[2,1-b][1,3]thiazol-6-yl-4-methanesulfonyl-1H-pyrazole (CAS: 2138396-50-4)

The compound 1-5-(bromomethyl)imidazo[2,1-b][1,3]thiazol-6-yl-4-methanesulfonyl-1H-pyrazole (CAS: 2138396-50-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique imidazo[2,1-b][1,3]thiazole core and bromomethyl functional group, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its role in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, highlighting its versatility in drug discovery.

One of the most notable applications of this compound is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have demonstrated that derivatives of 1-5-(bromomethyl)imidazo[2,1-b][1,3]thiazol-6-yl-4-methanesulfonyl-1H-pyrazole exhibit potent inhibitory activity against specific kinase targets, such as JAK2 and EGFR. These findings suggest its potential as a scaffold for the development of next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. Recent in vitro studies have shown that certain derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains. The bromomethyl group is thought to enhance the compound's reactivity, enabling it to interact with bacterial enzymes or cellular components critical for survival. These results underscore its potential as a lead compound for the development of new antibiotics in an era of increasing antimicrobial resistance.

Another area of interest is the compound's anti-inflammatory potential. Preliminary studies have indicated that it can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. By inhibiting the production of pro-inflammatory cytokines, this compound and its derivatives may offer therapeutic benefits for conditions like rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are needed to validate these findings and assess its safety profile.

The synthesis and optimization of 1-5-(bromomethyl)imidazo[2,1-b][1,3]thiazol-6-yl-4-methanesulfonyl-1H-pyrazole derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have enabled more efficient and scalable production of these compounds. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the structural features required for optimal biological activity, guiding the design of more potent and selective analogs.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this intriguing molecule.

In conclusion, 1-5-(bromomethyl)imidazo[2,1-b][1,3]thiazol-6-yl-4-methanesulfonyl-1H-pyrazole (CAS: 2138396-50-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and anti-inflammatory drug development highlight its broad utility. Continued research and optimization efforts are expected to yield novel therapeutics that address unmet medical needs in various disease areas.